Cas no 1838-19-3 (9-Octadecen-1-amine)

9-Octadecen-1-amine structure
9-Octadecen-1-amine structure
Product Name:9-Octadecen-1-amine
CAS No:1838-19-3
MF:C18H37N
MW:267.493085622787
CID:189779
PubChem ID:6258392
Update Time:2025-04-19

9-Octadecen-1-amine Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecen-1-amine
    • (E)-octadec-9-en-1-amine
    • 1-Amino-octadecen-(9)
    • Elaidinamin
    • n-octadec-9-enylamine
    • Octadec-9-enylamin
    • SKF-38094
    • NSC 66461
    • NS00003746
    • CHEMBL2110897
    • octadec-9-en-1-amine
    • SCHEMBL783705
    • AKOS015894469
    • SK&F 38094
    • AI3-26645
    • 9-Octadecenylamine
    • 1838-19-3
    • CS-0297523
    • EN300-173316
    • SCHEMBL19789
    • 22146-67-4
    • SR-01000944995-1
    • 1-Amino-9-octadecene
    • SR-01000944995
    • Inchi: InChI=1S/C18H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10H,2-8,11-19H2,1H3/b10-9+
    • InChI Key: QGLWBTPVKHMVHM-MDZDMXLPSA-N
    • SMILES: C(N)CCCCCCC/C=C/CCCCCCCC

Computed Properties

  • Exact Mass: 267.29281
  • Monoisotopic Mass: 267.292600184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.828±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
  • PSA: 26.02
  • LogP: 6.68290

9-Octadecen-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$32.0 2023-09-20
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$113.0 2023-09-20
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$361.0 2023-06-08
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$206.0 2023-09-20
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$361.0 2023-09-20
Enamine
EN300-173316-0.1g
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$29.0 2023-09-20
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$42.0 2023-09-20
Enamine
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$206.0 2023-06-08
Enamine
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$55.0 2023-09-20
Enamine
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$55.0 2023-06-08

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